Cas no 2548983-11-3 (N-ethyl-2-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-amine)
N-ethyl-2-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 2548983-11-3
- AKOS040709020
- N-ethyl-2-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-amine
- F6619-4483
- N-Ethyl-2-[4-[5-(trifluoromethyl)-2-pyridinyl]-1-piperazinyl]-4-pyrimidinamine
-
- Inchi: 1S/C16H19F3N6/c1-2-20-13-5-6-21-15(23-13)25-9-7-24(8-10-25)14-4-3-12(11-22-14)16(17,18)19/h3-6,11H,2,7-10H2,1H3,(H,20,21,23)
- InChI Key: OBIDMOKUFIIHBN-UHFFFAOYSA-N
- SMILES: C1(N2CCN(C3=NC=C(C(F)(F)F)C=C3)CC2)=NC=CC(NCC)=N1
Computed Properties
- Exact Mass: 352.16232912g/mol
- Monoisotopic Mass: 352.16232912g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 413
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 57.2Ų
Experimental Properties
- Density: 1.324±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 536.6±60.0 °C(Predicted)
- pka: 8.94±0.10(Predicted)
N-ethyl-2-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6619-4483-2μmol |
N-ethyl-2-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-amine |
2548983-11-3 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6619-4483-5μmol |
N-ethyl-2-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-amine |
2548983-11-3 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6619-4483-10μmol |
N-ethyl-2-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-amine |
2548983-11-3 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6619-4483-20μmol |
N-ethyl-2-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-amine |
2548983-11-3 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6619-4483-1mg |
N-ethyl-2-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-amine |
2548983-11-3 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6619-4483-2mg |
N-ethyl-2-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-amine |
2548983-11-3 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6619-4483-3mg |
N-ethyl-2-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-amine |
2548983-11-3 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6619-4483-4mg |
N-ethyl-2-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-amine |
2548983-11-3 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6619-4483-5mg |
N-ethyl-2-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-amine |
2548983-11-3 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6619-4483-10mg |
N-ethyl-2-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-amine |
2548983-11-3 | 10mg |
$118.5 | 2023-09-07 |
N-ethyl-2-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-amine Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on N-ethyl-2-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-amine
Introduction to N-ethyl-2-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-amine (CAS No. 2548983-11-3)
N-ethyl-2-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-amine is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, identified by its CAS number 2548983-11-3, belongs to a class of molecules that exhibit promising properties for further development into therapeutic agents. The intricate arrangement of functional groups within its molecular framework suggests a high degree of specificity, which is crucial for targeting biological pathways effectively.
The molecular structure of this compound features a pyrimidine core connected to a piperazine moiety, both of which are well-documented in medicinal chemistry for their ability to interact with biological targets. The presence of a trifluoromethyl group on the pyridine ring enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development. These structural characteristics have positioned N-ethyl-2-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-amine as a subject of intense study in the quest for novel pharmacological interventions.
Recent advancements in computational chemistry and high-throughput screening have enabled researchers to explore the potential applications of this compound more efficiently than ever before. The pyrimidine-piperazine scaffold is known to exhibit interactions with various enzymes and receptors, making it a versatile platform for designing molecules with specific therapeutic effects. For instance, studies have indicated that derivatives of this class can modulate neurotransmitter systems, which could have implications in treating neurological disorders.
In the realm of drug discovery, the synthesis and optimization of such complex molecules require meticulous attention to detail. The N-ethyl substituent in the compound’s name not only contributes to its overall charge distribution but also influences its solubility and pharmacokinetic properties. These factors are critical when evaluating a compound’s suitability for further development into a drug candidate. Researchers often employ sophisticated synthetic methodologies to achieve high yields and purity levels, ensuring that the final product meets the stringent requirements for preclinical and clinical studies.
One of the most compelling aspects of N-ethyl-2-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-amine is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The combination of a trifluoromethyl pyridine ring and a piperazine nitrogen provides multiple sites for functionalization, allowing chemists to tailor the molecule’s properties to specific therapeutic needs. This flexibility has led to numerous patents and research publications exploring its applications in treating conditions ranging from inflammation to cancer.
The growing interest in this compound is also driven by its structural similarity to known bioactive molecules. By leveraging existing knowledge about how similar compounds interact with biological systems, researchers can accelerate the discovery process. For example, analogs of this molecule have been studied for their ability to inhibit certain kinases, which are enzymes involved in cell signaling pathways implicated in various diseases. The pyrimidinamide core of N-ethyl-2-{4-[5-(trifluoromethyl)pyridin-2-y]l}pyrimidin -4 -amine is particularly noteworthy for its potential role in modulating these pathways.
As computational modeling techniques continue to evolve, the ability to predict the biological activity of such compounds with greater accuracy has become increasingly feasible. Virtual screening methods allow researchers to identify promising candidates from large libraries of molecules before conducting expensive wet-lab experiments. This approach has significantly reduced the time and resources required for drug discovery, making compounds like N - ethyl - 2 - { 4 - [ 5 - ( trif luoro methyl ) py rid i n - 2 - y l ] p i per az i n - 1 - y l } p y r i mid i n - 4 - am ine more accessible for investigation.
The synthesis of this compound also highlights advancements in green chemistry principles, which emphasize sustainability and environmental responsibility in chemical manufacturing processes. Modern synthetic routes often incorporate catalytic methods that minimize waste and reduce energy consumption, aligning with global efforts to promote sustainable practices in pharmaceutical production. These innovations not only enhance efficiency but also contribute to reducing the ecological footprint of drug development.
In conclusion, N - ethyl - 2 - { 4 - [ 5 - ( trif luoro methyl ) py rid i n - 2 - y l ] p i per az i n - 1 - y l } p y r i mid i n - 4 - am ine ( CAS No . 2548983−11−3 ) represents a significant advancement in pharmaceutical research due to its intricate molecular structure and potential therapeutic applications . Its unique combination of functional groups makes it a valuable candidate for further exploration, particularly in developing treatments for neurological disorders and other diseases . As research continues to uncover new insights into its properties , this compound is poised to play an important role in shaping the future landscape of drug discovery and development .
2548983-11-3 (N-ethyl-2-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)